5-Chloro-N,N-dimethyl-2-nitrobenzamide

• IUPAC Name: 5-chloro-N,N-dimethyl-2-nitrobenzamide
• InChI: InChI=1S/C9H9ClN2O3/c1-11(2)9(13)7-5-6(10)3-4-8(7)12(14)15/h3-5H,1-2H3
• InChI Key: CMDZDRYXYNKLNL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC(=C1)Cl)[N+](=O)[O-]
• Molecular Formula: C9H9ClN2O3
• DSSTOX Substance ID: DTXSID10629084
• Molecular Weight: 228.63 g/mol
• CAS RN: 480451-75-0

Description

5-Chloro-N,N-dimethyl-2-nitrobenzamide is a chemical compound with the molecular formula C9H9ClN2O3. It has a molecular weight of 228.63.

Molecular Structure Analysis

The InChI code for 5-Chloro-N,N-dimethyl-2-nitrobenzamide is 1S/C9H9ClN2O3/c1-11(2)9(13)7-5-6(10)3-4-8(7)12(14)15/h3-5H,1-2H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

5-Chloro-N,N-dimethyl-2-nitrobenzamide has a density of 1.4±0.1 g/cm3. Its boiling point is 399.4±32.0 °C at 760 mmHg. The compound is a solid at room temperature.

Scientific Research Applications

• Antibacterial Research

  • This compound has also been found to have potential as an antibacterial agent for the treatment of bacterial infections. The specific methods of application, experimental procedures, and outcomes are not detailed in the sources available.

• Chemical Synthesis

  • “5-Chloro-N,N-dimethyl-2-nitrobenzamide” is used in the synthesis of other chemical compounds. It can serve as a building block in the creation of more complex molecules for various research applications.

• Pharmaceutical Research

  • This compound could potentially be used in the development of new pharmaceuticals. Its properties might make it useful in the creation of drugs with specific desired effects.

• Material Science

  • This compound could potentially be used in material science. Its unique properties might make it useful in the creation of new materials with specific desired characteristics.

• Synthesis of Dichlorobenzamide Derivatives

  • “5-Chloro-N,N-dimethyl-2-nitrobenzamide” has been used in the synthesis of dichlorobenzamide derivatives. These derivatives have been characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy. The structures of some of these compounds were established by X-ray crystallography.

Synthesis routes and methods

Procedure details

To a solution of 5-nitro-2-chlorobenzoic acid (1 g), 1-hydroxybenzotriazolemonohydrate (1.14 g) and 1-ethyl-3-(3-dimethylaminopyridyl)carbodiimide hydrochloride (1.42 g) in N,N′-dimethylformamide (10 mL) were added dimethylamine hydrochloride (0.61 g) and triethylamine (1 mL). The mixture was stirred for all day and night, and then water was added. The reaction solution was extracted with ethyl acetate, and the extract was washed with saturated aqueous sodium bicarbonate and saturated brine, dried over magnesium sulfate, and concentrated to give the title compound (1.13 g).

Citations

Development and characterization of endocannabinoid hydrolases FAAH and MAGL inhibitors bearing a benzotriazol-1-yl carboxamide scaffold

L Morera, G Labar, G Ortar, DM Lambert - Bioorganic & medicinal …, 2012 - Elsevier

A series of (1H-benzo[d][1,2,3]triazol-1-yl)(4-benzylpiperazin-1-yl)methanones and of (1H-benzo[d][1,2,3]triazol-1-yl)(4-phenylpiperazin-1-yl)methanones has been prepared and tested …

Number of citations: 39 www.sciencedirect.com